molecular formula C9H11N3 B8459565 2-Dimethylamino-6-methylisonicotinonitrile

2-Dimethylamino-6-methylisonicotinonitrile

Cat. No.: B8459565
M. Wt: 161.20 g/mol
InChI Key: DXEFENLIVSBLGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Dimethylamino-6-methylisonicotinonitrile is an organic compound that belongs to the class of isonicotinonitriles. This compound is characterized by the presence of a dimethylamino group and a methyl group attached to the isonicotinonitrile core. It is used in various chemical reactions and has applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Dimethylamino-6-methylisonicotinonitrile typically involves the reaction of 2,6-dimethylisonicotinonitrile with dimethylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity of the product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and advanced monitoring techniques ensures consistent quality and efficiency in the production process .

Chemical Reactions Analysis

Types of Reactions

2-Dimethylamino-6-methylisonicotinonitrile undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to achieve the desired products .

Major Products Formed

The major products formed from these reactions include oxides, reduced amines, and substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Dimethylamino-6-methylisonicotinonitrile has a wide range of applications in scientific research, including:

    Chemistry: It is used as a building block in the synthesis of various organic compounds.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Dimethylamino-6-methylisonicotinonitrile involves its interaction with specific molecular targets and pathways. The dimethylamino group plays a crucial role in its reactivity and interactions with other molecules. The compound can act as a nucleophile or electrophile, depending on the reaction conditions, and can participate in various chemical transformations .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-Dimethylamino-6-methylisonicotinonitrile is unique due to the presence of both the dimethylamino and methyl groups attached to the isonicotinonitrile core. This unique structure imparts specific chemical properties and reactivity, making it valuable in various applications .

Properties

Molecular Formula

C9H11N3

Molecular Weight

161.20 g/mol

IUPAC Name

2-(dimethylamino)-6-methylpyridine-4-carbonitrile

InChI

InChI=1S/C9H11N3/c1-7-4-8(6-10)5-9(11-7)12(2)3/h4-5H,1-3H3

InChI Key

DXEFENLIVSBLGL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=N1)N(C)C)C#N

Origin of Product

United States

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